Cas no 5780-61-0 (4,4-dichlorobut-3-en-2-one)

4,4-dichlorobut-3-en-2-one is a versatile organic compound with a unique structure. It exhibits high stability and excellent reactivity, making it ideal for various synthetic applications. Its distinct 1,3-dicarbonyl system enables effective transformations in organic synthesis. The compound's chlorinated groups enhance its solubility and reactivity, offering a broad range of synthetic opportunities.

4,4-dichlorobut-3-en-2-one structure

Product Name:4,4-dichlorobut-3-en-2-one

CAS No:5780-61-0

MF:C₄H₄Cl₂O

MW:138.979959487915

CID:344088

PubChem ID:12224727

Update Time:2025-10-15

4,4-dichlorobut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Buten-2-one, 4,4-dichloro-
- 4,4-dichlorobut-3-en-2-one
- SCHEMBL9499331
- EN300-154103
- DTXSID30481247
- 5780-61-0
- Inchi： 1S/C4H4Cl2O/c1-3(7)2-4(5)6/h2H,1H3
- InChI Key： NXDUHPYJFYSBCT-UHFFFAOYSA-N
- SMILES： Cl/C(=C/C(C)=O)/Cl

Computed Properties

Exact Mass: 137.96402
Monoisotopic Mass: 137.9639201g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 102
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

4,4-dichlorobut-3-en-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-154103-50mg	4,4-dichlorobut-3-en-2-one	5780-61-0	95.0%	50mg	$162.0	2023-09-26
Enamine	EN300-154103-100mg	4,4-dichlorobut-3-en-2-one	5780-61-0	95.0%	100mg	$241.0	2023-09-26
Enamine	EN300-154103-250mg	4,4-dichlorobut-3-en-2-one	5780-61-0	95.0%	250mg	$347.0	2023-09-26
Enamine	EN300-154103-500mg	4,4-dichlorobut-3-en-2-one	5780-61-0	95.0%	500mg	$546.0	2023-09-26
Enamine	EN300-154103-1000mg	4,4-dichlorobut-3-en-2-one	5780-61-0	95.0%	1000mg	$699.0	2023-09-26
Enamine	EN300-154103-2500mg	4,4-dichlorobut-3-en-2-one	5780-61-0	95.0%	2500mg	$1370.0	2023-09-26
Enamine	EN300-154103-5000mg	4,4-dichlorobut-3-en-2-one	5780-61-0	95.0%	5000mg	$2028.0	2023-09-26
Enamine	EN300-154103-10000mg	4,4-dichlorobut-3-en-2-one	5780-61-0	95.0%	10000mg	$3007.0	2023-09-26
Enamine	EN300-154103-0.05g	4,4-dichlorobut-3-en-2-one	5780-61-0	95%	0.05g	$162.0	2023-07-10
Enamine	EN300-154103-0.1g	4,4-dichlorobut-3-en-2-one	5780-61-0	95%	0.1g	$241.0	2023-07-10